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Compound of Interest

Compound Name:
N-(tert-Butyl)-N'-(2,6-dichloro-4-

pyridyl)urea

CAS No.: 680213-57-4

Cat. No.: B1620987 Get Quote

Application Note: Optimization of Forchlorfenuron (CPPU) Timing for Post-Bloom Fruit Set and

Cytokinesis

Executive Summary & Mechanistic Foundation
Forchlorfenuron (CPPU, N-(2-chloro-4-pyridyl)-N'-phenylurea) is a synthetic phenylurea

cytokinin with 10–100x the potency of purine-based cytokinins (e.g., 6-BA).[1] Unlike auxins

which primarily drive cell expansion, CPPU’s primary utility in the post-bloom window is the

stimulation of periclinal cell division and the inhibition of physiological fruit drop (abscission).

Mechanism of Action
To optimize application, one must understand that CPPU functions through a dual mechanism:

Direct Receptor Activation: It binds to cytokinin receptors (HKs) to trigger the phosphorelay

signaling pathway.

Metabolic Stabilization: Crucially, CPPU acts as a competitive inhibitor of Cytokinin

Oxidase/Dehydrogenase (CKX). By blocking CKX, CPPU prevents the degradation of the

plant's endogenous cytokinins, effectively amplifying the natural signal for fruit set and sink

strength.
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Figure 1: CPPU Signaling & Metabolic Pathway
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Caption: CPPU amplifies fruit set via dual pathways: direct receptor agonism and preservation

of endogenous cytokinins via CKX inhibition.

Critical Timing Parameters: The "Window of
Competence"
The efficacy of CPPU is strictly time-dependent. Application outside the specific physiological

windows results in failure (lack of set) or phytotoxicity (malformation).

Phase I (Anthesis to +3 DAA): Critical for parthenocarpy (seedless set) in cucurbits. High

sensitivity; overdose leads to thick rinds.
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Phase II (Post-Bloom/Shatter, +10 to +25 DAA): Critical for retention and sizing in woody

perennials (Grapes, Kiwi). This targets the peak phase of cell division before cell expansion

takes over.

Preparation Protocol: Solubility & Surfactants[2][3]
CPPU is sparingly soluble in water. Direct mixing with water results in precipitation and uneven

application.

Reagents Required:

Forchlorfenuron (Technical Grade, >98%)[1]

Solvent: Ethanol (95%) or DMSO (Dimethyl sulfoxide).

Carrier: Distilled Water (pH 6.0–7.0).

Surfactant: Non-ionic (e.g., Tween-20 or organosilicone) at 0.05% v/v.

Step-by-Step Stock Preparation:

Weighing: Weigh 100 mg of CPPU powder.

Dissolution: Dissolve fully in 10 mL of Ethanol or DMSO. Vortex until clear.

Result: 10,000 ppm (10 mg/mL) Stock Solution.

Storage: Stable at -20°C for 12 months.

Working Solution: Add calculated Stock volume to water before adding surfactant to prevent

precipitation.

Crop-Specific Optimization Protocols
The following parameters are synthesized from field trials and regulatory data [1][2][5].

Table 1: Application Windows and Dosages
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Crop
Target
Physiologic
al Stage

Timing
(Days After
Anthesis -
DAA)

Conc.
(ppm)

Application
Method

Critical
Notes

Table Grapes
Post-Shatter

(Berry Set)

10–15 DAA

(Berry size 4–

6mm)

5–10

Dip or

Directed

Spray

Prevents

drop; induces

sizing. Do not

apply at

bloom

(causes

compaction).

Kiwifruit
Early Fruit

Growth
20–25 DAA 5–10 Fruit Dip

Increases

sink strength.

Synergistic

with GA3.

Melons
Anthesis /

Fruit Set

0–1 DAA

(Day of

flowering)

10–20
Ovarian

Dip/Spray

Induces

parthenocarp

y. Late

application

(>3 DAA) is

ineffective for

set.

Macadamia
Early Drop

Phase
15 DAA 10–15

Foliar/Racem

e Spray

Reduces

physiological

drop during

the "June

drop"

equivalent.

Experimental Workflow: Validation & QC
To ensure scientific validity, any trial using CPPU must include controls for solvent effects and

environmental monitoring.

Figure 2: Experimental Workflow for Efficacy Validation
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Caption: Standardized workflow for validating CPPU efficacy. Note the solvent control (T1) is

mandatory to rule out ethanol/surfactant effects.

Quality Control & Troubleshooting
Precipitation Check: If the working solution turns cloudy, the CPPU has crashed out. Action:

Discard. Increase solvent ratio in stock or use warm water (25°C).

Phytotoxicity: Marginal leaf burn or fruit deformity (e.g., "pumpkin" shape in kiwi). Cause:

Concentration >20ppm or application temperature >30°C. Action: Apply during cooler

morning hours.

Uneven Sizing:Cause: Poor coverage.[2] CPPU is not systemic (translocated) within the

plant; it acts locally. Action: Ensure full wetting of the fruitlet surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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